4-(2-Methylpyridin-4-yl)-1,3-dihydro-imidazole-2-thione

• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol
• IUPAC Name: 4-(2-methylpyridin-4-yl)-1,3-dihydroimidazole-2-thione
• InChI: InChI=1S/C9H9N3S/c1-6-4-7(2-3-10-6)8-5-11-9(13)12-8/h2-5H,1H3,(H2,11,12,13)
• InChI Key: MNVOAQZZKFJGGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)C2=CNC(=S)N2

Description

4-(2-Methylpyridin-4-yl)-1,3-dihydro-imidazole-2-thione is a useful research compound. Its molecular formula is C9H9N3S and its molecular weight is 191.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of crude 1-(2-methyl-pyridin-4-yl)-2-amino-ethanone dihydrochloride (8.50 g, 35.8 mmol) in water (60 ml) was added at room temperature potassium thiocyanate (16.4 g, 168 mmol) and the reaction mixture was heated under reflux conditions for 3 h and at 0° C. for 2 h. The precipitated solid was collected by filtration, saturated sodium bicarbonate solution (100 ml) was added and the mixture was stirred at room temperature for 2 h. The product was collected by filtration to give 4-(2-methylpyridin-4-yl)-1,3-dihydro-imidazole-2-thione (5.44 g, 79%) as a light brown solid; MS (ISP) 192.2 [(M+H)+].